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Technical Guide: N-methyl-4-
(phenoxymethyl)benzylamine
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of N-methyl-4-
(phenoxymethyl)benzylamine, a benzylamine derivative of interest in medicinal chemistry

and drug discovery. Due to the limited publicly available data on this specific compound, this

document also includes information on closely related analogues to provide a comparative

context for its potential properties and biological activities. This guide covers the chemical

identity, available synthesis strategies, and potential biological relevance, supported by data

tables and workflow diagrams to facilitate further research and development.

Chemical Identity
The fundamental identification details for N-methyl-4-(phenoxymethyl)benzylamine are

summarized below.
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Identifier Value

CAS Number 941716-90-1[1]

IUPAC Name
N-methyl-1-[4-

(phenoxymethyl)phenyl]methanamine

Molecular Formula C₁₅H₁₇NO

Molecular Weight 227.30 g/mol

Canonical SMILES CNCC1=CC=C(C=C1)COC2=CC=CC=C2

InChI Key SJJAAVHTAVKEJT-UHFFFAOYSA-N

Physicochemical Properties (Predicted)
Quantitative physicochemical data for N-methyl-4-(phenoxymethyl)benzylamine is not

readily available in the literature. The following table presents predicted values based on its

chemical structure, which can serve as a preliminary guide for experimental design.

Property Predicted Value

XLogP3 3.2

Hydrogen Bond Donor Count 1

Hydrogen Bond Acceptor Count 2

Rotatable Bond Count 4

Topological Polar Surface Area 21.3 Å²

Note: These values are computationally derived and should be confirmed by experimental

analysis.

Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of N-methyl-4-
(phenoxymethyl)benzylamine (CAS 941716-90-1) is not extensively documented in peer-

reviewed literature, its synthesis can be logically derived from established methods for
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analogous compounds. A plausible synthetic pathway involves a two-step process starting from

4-(phenoxymethyl)benzaldehyde.

General Synthesis Workflow
The synthesis of N-methyl-4-(phenoxymethyl)benzylamine can be approached via reductive

amination. This common and effective method for amine synthesis involves the reaction of a

carbonyl compound with an amine to form an imine, which is then reduced to the

corresponding amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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